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Compound Name: 1-methyl-3-phenyl-1H-pyrazol-5-ol
CAS No.: 34347-81-4
Cat. No.: B1303093

Get Quote

1-methyl-3-phenyl-1H-pyrazol-5-ol, a pyrazolone derivative widely known in the
pharmaceutical field as Edaravone, stands as a prominent structural motif in medicinal
chemistry.[1] Initially synthesized through the reaction of phenylhydrazine and ethyl
acetoacetate, its clinical significance has grown substantially over the decades.[1] Marketed
under trade names like Radicava®, it is a potent antioxidant and free radical scavenger utilized
in the treatment of amyotrophic lateral sclerosis (ALS) and for recovery after ischemic stroke.[1]
[2][3] This guide offers a detailed exploration of its chemical structure, synthesis, reactivity, and
the mechanistic underpinnings of its therapeutic action, tailored for professionals in chemical
research and drug development.

Part 1: Elucidation of the Chemical Structure

The chemical identity of 1-methyl-3-phenyl-1H-pyrazol-5-ol is defined by a five-membered
heterocyclic pyrazole ring. Its formal name and structure can be deconstructed as follows:

e Pyrazole Core: A five-membered aromatic ring containing two adjacent nitrogen atoms.

e Substituents:
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o A methyl group (-CHs) at the N1 position.
o A phenyl group (-CeHs) at the C3 position.

o A hydroxyl group (-OH) at the C5 position.

Critical Structural Feature: Tautomerism

A crucial aspect of the pyrazol-5-ol structure is its existence in multiple tautomeric forms.
Tautomers are isomers that readily interconvert, typically through the migration of a proton. For
1-methyl-3-phenyl-1H-pyrazol-5-ol, three principal tautomers exist in equilibrium: the OH-
form (enol), the CH-form, and the NH-form.[1]

The predominance of a specific tautomer is heavily influenced by the solvent environment and
physical state. For instance, in dimethyl sulfoxide (DMSO), the OH-form is often preponderant,
whereas the CH-form can be the major species in less polar solvents like chloroform (CDCIs).

[1] This dynamic equilibrium is fundamental to its reactivity and biological activity.
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Caption: Tautomeric forms of 1-methyl-3-phenyl-1H-pyrazol-5-ol.

Physicochemical and Spectroscopic Profile

The physical and chemical properties of a compound are indispensable for its handling,
formulation, and analysis.
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Property Value Source

Molecular Formula C10H10N20 PubChem[4]

Molecular Weight 174.20 g/mol PubChem[4]

Melting Point 130 °C HMDBJ[4]

Appearance Solid HMDBJ[4]
Dissociation constants

pKa . IUPACI4]
available

Spectroscopic Data:

¢ 1H-NMR: The proton nuclear magnetic resonance spectrum is characterized by signals
corresponding to the methyl protons, the aromatic protons of the phenyl ring, and the proton
on the pyrazole ring. The exact chemical shifts can vary depending on the solvent and the
dominant tautomeric form.

e 1BC-NMR: The carbon spectrum shows distinct signals for the methyl carbon, the carbons of
the phenyl ring, and the three carbons of the pyrazole ring. The C5 carbon signal is
particularly sensitive to the tautomeric equilibrium, shifting significantly between the enol (-C-
OH) and keto (-C=0) forms.

Part 2: Synthesis and Chemical Reactivity
Primary Synthetic Pathway: Paal-Knorr Condensation

The most common and industrially scalable synthesis of 1-methyl-3-phenyl-1H-pyrazol-5-ol
involves the condensation reaction between phenylhydrazine and ethyl acetoacetate.[1] This
reaction is a classic example of pyrazole synthesis and proceeds with high efficiency.

Experimental Protocol: Solvent-Free Synthesis

This method, adapted from established literature, provides a quantitative and environmentally
conscious approach.[1]

o Reactant Preparation: In a suitable reaction vessel, add ethyl acetoacetate (1.1 equivalents).
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o Addition of Hydrazine: Slowly add phenylhydrazine (1.0 equivalent) to the ethyl acetoacetate
under constant stirring. The reaction is often exothermic, and cooling may be required to
maintain control.

o Reaction: Continue stirring the mixture. The reaction can be performed at room temperature
or with gentle heating to accelerate the process. The progress can be monitored by Thin
Layer Chromatography (TLC).

o Work-up: Upon completion, the resulting solid product is typically pure enough for many
applications. For higher purity, it can be recrystallized from a suitable solvent like ethanol.
This solvent-free method often yields the product in quantitative amounts.[1]
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1-methyl-3-phenyl-1H-pyrazol-5-ol

Phenylhydrazine
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Caption: Workflow for the synthesis of 1-methyl-3-phenyl-1H-pyrazol-5-ol.

Key Chemical Reactivity

The reactivity of the pyrazol-5-ol scaffold is centered on two main areas: the nucleophilic C4
position and the antioxidant nature of the enol group.

+ Knoevenagel Condensation at C4: The methylene group (in the CH-tautomer) at the C4
position is activated by the two adjacent carbonyl/enol groups, making it a potent
nucleophile. It readily participates in Knoevenagel-type condensation reactions with various
aldehydes. This reaction is widely used to synthesize 4,4'-(arylmethylene)bis(3-methyl-1-
phenyl-1H-pyrazol-5-ols), which are themselves investigated for various biological activities.

[5]16]
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» Radical Scavenging: The therapeutic effect of Edaravone is primarily attributed to its function
as a potent free radical scavenger.[7][8] The hydroxyl group of the enol tautomer can donate
a hydrogen atom to neutralize highly reactive oxygen species (ROS) and reactive nitrogen
species (RNS), such as the hydroxyl radical (*OH) and peroxynitrite (ONOO™).[3][8] This
process interrupts the chain reactions of oxidative stress that lead to cellular damage,
particularly lipid peroxidation of cell membranes.[7]

Part 3: Applications in Drug Development
Edaravone as a Neuroprotective Agent

The approval of Edaravone for ALS by regulatory bodies marked a significant advancement in
the management of this neurodegenerative disease.[8]

Mechanism of Action: While the precise mechanism in ALS is not fully elucidated, its
therapeutic benefit is strongly linked to the amelioration of oxidative stress.[2][9]

o Antioxidant Activity: It directly scavenges free radicals, reducing the oxidative damage to
neurons, which is a key pathological feature of ALS.[7]

« Inhibition of Lipid Peroxidation: By preventing the oxidation of lipids in cell membranes,
Edaravone helps maintain cellular integrity and function.[7]

o Anti-inflammatory Effects: It has been shown to reduce the production of pro-inflammatory
cytokines and mitigate the activation of microglia (the brain's immune cells), thereby
dampening the inflammatory response that exacerbates neuronal damage.[7]

Bl Ty
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(1-methyl-3-phenyl-1H-pyrazol-5-ol) (e.g., *OH, ONOO")
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Caption: Mechanism of action for Edaravone as a neuroprotective agent.

Pharmacokinetics: Edaravone is administered intravenously or orally. It is highly protein-bound
(about 92%) and is metabolized in the liver and kidneys into inactive sulfate and glucuronide
conjugates, which are then primarily excreted in the urine.[2][9]

Conclusion

1-methyl-3-phenyl-1H-pyrazol-5-ol is more than a simple heterocyclic compound; it is a
clinically validated therapeutic agent whose efficacy is rooted in its fundamental chemical
structure. The tautomeric equilibrium between its enol and keto forms dictates its reactivity,
enabling both its role as a versatile synthetic building block and, more importantly, its function
as a potent free radical scavenger. For researchers in drug development, a thorough
understanding of its structure-activity relationship, synthesis, and mechanism of action provides
a powerful foundation for designing next-generation therapeutics targeting diseases
underpinned by oxidative stress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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